(3R,5S)-5-methoxy-3-(trifluoromethyl)piperidin-3-ol hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R,5S)-5-methoxy-3-(trifluoromethyl)piperidin-3-ol hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3,5-dimethoxy-4-(trifluoromethyl)benzaldehyde", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "methanol", "water" ], "Reaction": [ "Step 1: Condensation of 3,5-dimethoxy-4-(trifluoromethyl)benzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form 3,5-dimethoxy-4-(trifluoromethyl)phenyl-3-oxobutanoate.", "Step 2: Reduction of 3,5-dimethoxy-4-(trifluoromethyl)phenyl-3-oxobutanoate with sodium borohydride in methanol to form (3R,5S)-5-methoxy-3-(trifluoromethyl)piperidin-3-ol.", "Step 3: Quaternization of (3R,5S)-5-methoxy-3-(trifluoromethyl)piperidin-3-ol with hydrochloric acid in water to form (3R,5S)-5-methoxy-3-(trifluoromethyl)piperidin-3-ol hydrochloride." ] } | |
CAS RN |
2624108-85-4 |
Product Name |
(3R,5S)-5-methoxy-3-(trifluoromethyl)piperidin-3-ol hydrochloride |
Molecular Formula |
C7H13ClF3NO2 |
Molecular Weight |
235.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
